Cas no 2866355-71-5 (Bicyclo[2.2.2]octane-1-carboxylic acid, 4-[(4-methyl-1-piperazinyl)methyl]- )

• Product Name: Bicyclo[2.2.2]octane-1-carboxylic acid, 4-[(4-methyl-1-piperazinyl)methyl]-
• CAS No: 2866355-71-5
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 5562092
• Update Time: 2025-05-21

Bicyclo[2.2.2]octane-1-carboxylic acid, 4-[(4-methyl-1-piperazinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Methyl-1-piperazinyl)methyl]bicyclo[2.2.2]octane-1-carboxylic acid (ACI)
• Bicyclo[2.2.2]octane-1-carboxylic acid, 4-[(4-methyl-1-piperazinyl)methyl]-

• Inchi： 1S/C15H26N2O2/c1-16-8-10-17(11-9-16)12-14-2-5-15(6-3-14,7-4-14)13(18)19/h2-12H2,1H3,(H,18,19)
• InChI Key： LGCXADCZHMRTGF-UHFFFAOYSA-N
• SMILES： O=C(C12CCC(CC1)(CN1CCN(C)CC1)CC2)O

Additional information on Bicyclo[2.2.2]octane-1-carboxylic acid, 4-[(4-methyl-1-piperazinyl)methyl]-

Comprehensive Overview of Bicyclo[2.2.2]octane-1-carboxylic acid, 4-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 2866355-71-5)

The compound Bicyclo[2.2.2]octane-1-carboxylic acid, 4-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 2866355-71-5) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its bicyclo[2.2.2]octane core provides exceptional rigidity and stability, making it a valuable scaffold for drug design. The incorporation of a 4-methyl-1-piperazinyl moiety enhances its potential for biological activity, particularly in targeting central nervous system (CNS) disorders and other therapeutic areas.

Researchers are increasingly exploring Bicyclo[2.2.2]octane derivatives due to their ability to modulate protein-protein interactions and enzyme activity. The 4-[(4-methyl-1-piperazinyl)methyl] substitution further expands its utility, as piperazine derivatives are known for their versatility in medicinal chemistry. This compound is often discussed in the context of neuropharmacology and drug discovery, aligning with current trends in precision medicine and targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the applications of Bicyclo[2.2.2]octane-1-carboxylic acid derivatives in drug development?" The answer lies in its unique three-dimensional structure, which allows for high binding affinity to specific biological targets. Additionally, its lipophilicity and blood-brain barrier permeability make it a promising candidate for treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

Another hot topic in the scientific community is the synthetic routes for CAS No. 2866355-71-5. Researchers are investigating efficient and scalable methods to produce this compound, with a focus on green chemistry principles. The demand for sustainable synthesis techniques has led to innovations in catalytic processes and solvent-free reactions, which are highly relevant to this molecule.

In summary, Bicyclo[2.2.2]octane-1-carboxylic acid, 4-[(4-methyl-1-piperazinyl)methyl]- represents a cutting-edge area of research with broad implications for pharmaceutical innovation. Its combination of structural stability and functional diversity positions it as a key player in the development of next-generation therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in chemical biology and medicinal chemistry discussions.